1-benzyl-4-bromo-1H-imidazole
Overview
Description
Synthesis Analysis
- Fang et al. reported a novel protocol for cyclizing amido-nitriles to form disubstituted imidazoles . The reaction proceeds via nickel-catalyzed addition to nitrile, followed by proto-demetallation, tautomerization, and dehydrative cyclization.
- Naidoo and Jeena developed a one-pot, metal- and acid-free synthesis of 2,4,5-trisubstituted imidazoles . The reaction involves internal alkynes and iodine, leading to benzils and subsequent reaction with an aldehyde and ammonium acetate.
Physical And Chemical Properties Analysis
Scientific Research Applications
Therapeutic Potential of Imidazole Containing Compounds
Specific Scientific Field
Pharmaceutical Chemistry
Summary of the Application
Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . It is known for its broad range of chemical and biological properties. The derivatives of imidazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .
Methods of Application or Experimental Procedures
The synthesis of imidazole derivatives involves various kinds of synthetic routes . The first synthesis has been made by glyoxal and ammonia .
Synthesis of Imidazole Derivatives
Specific Scientific Field
Organic Chemistry
Summary of the Application
Imidazole and its derivatives possess remarkable versatility, finding applications in medicine, synthetic chemistry, and industry . They play a pivotal role in the synthesis of biologically active molecules .
Results or Outcomes
Imidazole derivatives have become more popular due to the demand for environmentally friendly methods in chemical organic synthesis .
Antibacterial and Antifungal Activities
Specific Scientific Field
Microbiology
Summary of the Application
Imidazole derivatives have a broad spectrum of biological activities, including antibacterial and antifungal activities .
Methods of Application or Experimental Procedures
The antibacterial and antifungal activities of imidazole derivatives are usually evaluated using standard microbiological techniques .
Results or Outcomes
Imidazole derivatives have shown significant antibacterial and antifungal activities, making them potential candidates for the development of new antimicrobial agents .
Synthesis of Aminoimidazoles
Summary of the Application
4-Bromo-1H-imidazole, a derivative of imidazole, can be used as a starting material to prepare 5(4)-bromo-4(5)-nitroimidazole and other aminoimidazoles .
Methods of Application or Experimental Procedures
The synthesis of aminoimidazoles from 4-Bromo-1H-imidazole is typically carried out via palladium-catalyzed amination .
Results or Outcomes
The successful synthesis of aminoimidazoles from 4-Bromo-1H-imidazole provides a useful method for the preparation of these biologically active compounds .
Anti-HIV Activities
Specific Scientific Field
Virology
Summary of the Application
Imidazole derivatives have been found to possess anti-HIV activities . This makes them potential candidates for the development of new antiviral drugs.
Methods of Application or Experimental Procedures
The anti-HIV activities of imidazole derivatives are usually evaluated using standard virological techniques .
Results or Outcomes
Imidazole derivatives have shown significant anti-HIV activities, making them potential candidates for the development of new antiviral agents .
Synthesis of Nitroimidazoles
Summary of the Application
4-Bromo-1H-imidazole, a derivative of imidazole, can be used as a starting material to prepare 5(4)-bromo-4(5)-nitroimidazole .
Methods of Application or Experimental Procedures
The synthesis of nitroimidazoles from 4-Bromo-1H-imidazole is typically carried out via palladium-catalyzed amination .
Results or Outcomes
The successful synthesis of nitroimidazoles from 4-Bromo-1H-imidazole provides a useful method for the preparation of these biologically active compounds .
properties
IUPAC Name |
1-benzyl-4-bromoimidazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9BrN2/c11-10-7-13(8-12-10)6-9-4-2-1-3-5-9/h1-5,7-8H,6H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SEDUHBKZBAORFI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CN2C=C(N=C2)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9BrN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60438608 |
Source
|
| Record name | 1-benzyl-4-bromo-1H-imidazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60438608 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
237.10 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-benzyl-4-bromo-1H-imidazole | |
CAS RN |
106848-38-8 |
Source
|
| Record name | 1-benzyl-4-bromo-1H-imidazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60438608 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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